Cas no 20838-64-6 (2-Naphthyl b-D-glucuronide sodium Salt)

• Product Name: 2-Naphthyl b-D-glucuronide sodium Salt
• CAS No: 20838-64-6
• MF: C₁₆H₁₅NaO₇
• MW: 342.275876283646
• CID: 910648
• PubChem ID: 71307116
• Update Time: 2025-05-22

2-Naphthyl b-D-glucuronide sodium Salt Chemical and Physical Properties

Names and Identifiers

• 2-naphthyl-beta-d-glucuronic acid, sodium salt
• sodium,3,4,5-trihydroxy-6-naphthalen-2-yloxyoxane-2-carboxylate
• 2-NAPHTHYL-β-D-GLUCURONIC ACID, SODIUM SALT
• 2-Naphthyl beta-D-glucopyranosiduronic acid monosodium salt
• 2-Naphthyl-beta-D-glucuronic acid sodium salt
• 2-Naphthyl-beta-D-glucuronic acid,sodium salt
• 2-Naphthyl-beta-D-glucuronicacidsodiumsalt
• 20838-64-6
• sodium;(2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-naphthalen-2-yloxyoxane-2-carboxylate
• 2-NAPHTHYL B-D-GLUCURONIDE SODIUM SALT
• 2-Naphthyl b-D-glucuronide sodium Salt

• Inchi： 1S/C16H16O7.Na/c17-11-12(18)14(15(20)21)23-16(13(11)19)22-10-6-5-8-3-1-2-4-9(8)7-10;/h1-7,11-14,16-19H,(H,20,21);/q;+1/p-1/t11-,12-,13+,14-,16+;/m0./s1
• InChI Key： RLXOGFBMVJVJBH-YYHOVTOASA-M
• SMILES： [Na+].O1[C@H](C(=O)[O-])[C@H]([C@@H]([C@H]([C@@H]1OC1C=CC2C=CC=CC=2C=1)O)O)O

Computed Properties

• Exact Mass: 342.07200
• Monoisotopic Mass: 342.07154710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 435
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119Ų

Experimental Properties

• PSA: 119.28000
• LogP: -1.22390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on 2-Naphthyl b-D-glucuronide sodium Salt

2-Naphthyl b-D-Glucuronide Sodium Salt (CAS No: 20838-64-6)

2-Naphthyl b-D-Glucuronide Sodium Salt, a compound with the CAS registry number 20838-64-6, is a significant molecule in the field of pharmacology and drug metabolism studies. This compound is widely recognized for its role as a substrate in investigating the functionality of UDP-glucuronosyltransferases (UGTs), particularly UGT1A1, which is a key enzyme involved in the detoxification and elimination of various xenobiotics and endogenous compounds. Recent advancements in the understanding of UGT enzyme kinetics have further highlighted the importance of this compound in both preclinical and clinical research settings.

The chemical structure of 2-Naphthyl b-D-Glucuronide Sodium Salt consists of a naphthalene moiety conjugated with a glucuronic acid group via a beta-D-glycosidic bond, forming a stable sodium salt. This structure makes it highly suitable for studying glucuronidation processes, which are critical in phase II drug metabolism. The compound's unique properties, including its high solubility in aqueous solutions and stability under physiological conditions, have made it an ideal tool for researchers exploring the mechanisms of drug clearance and disposition.

Recent studies have demonstrated that 2-Naphthyl b-D-Glucuronide Sodium Salt can serve as a valuable probe for assessing inter-individual variability in UGT enzyme activity. This variability is influenced by genetic polymorphisms, such as those in the UGT1A gene cluster, which can significantly impact drug response and toxicity profiles. By utilizing this compound, researchers have been able to develop more accurate predictive models for drug metabolism, thereby enhancing the safety and efficacy of therapeutic interventions.

In addition to its role in pharmacokinetic studies, 2-Naphthyl b-D-Glucuronide Sodium Salt has also been employed in the evaluation of drug-drug interactions (DDIs) involving UGT enzymes. With the increasing complexity of multi-drug regimens, understanding how different medications influence each other's metabolism is crucial for optimizing treatment outcomes. Studies incorporating this compound have provided valuable insights into the modulation of UGT activity by various inhibitors and inducers, contributing to the development of safer combination therapies.

The application of 2-Naphthyl b-D-Glucuronide Sodium Salt extends beyond pharmacological research into diagnostic tools and therapeutic strategies. For instance, its use in non-invasive diagnostic assays has been explored to assess liver function and detect potential hepatic impairments. Furthermore, ongoing research is investigating its potential as a component in novel drug delivery systems aimed at improving bioavailability and targeting specific tissues or organs.

From an analytical standpoint, advancements in mass spectrometry (MS) techniques have significantly improved the sensitivity and specificity of detecting 2-Naphthyl b-D-Glucuronide Sodium Salt in biological matrices. These improvements have enabled researchers to conduct more precise quantification studies, particularly in low-concentration samples such as urine or plasma. Such capabilities are essential for translational research aiming to bridge the gap between preclinical findings and clinical applications.

In conclusion, 2-Naphthyl b-D-Glucuronide Sodium Salt (CAS No: 20838-64-6) remains a pivotal compound in advancing our understanding of UDP-glucuronosylation processes and their implications in human health and disease. Its versatility across multiple research domains underscores its importance as both a investigative tool and a potential therapeutic agent. As scientific methodologies continue to evolve, so too will our ability to harness this compound's full potential for improving patient care and drug development outcomes.